Cas no 29608-20-6 (Benzenamine, N,2-dimethyl-4-(1-piperidinylmethyl)-)

Benzenamine, N,2-dimethyl-4-(1-piperidinylmethyl)- structure
29608-20-6 structure
Product Name:Benzenamine, N,2-dimethyl-4-(1-piperidinylmethyl)-
CAS No:29608-20-6
MF:C14H22N2
MW:218.337883472443
CID:290228
PubChem ID:339334
Update Time:2025-04-19

Benzenamine, N,2-dimethyl-4-(1-piperidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N,2-dimethyl-4-(1-piperidinylmethyl)-
    • N,2-dimethyl-4-(piperidin-1-ylmethyl)aniline
    • 2,N-dimethyl-4-piperidin-1-ylmethyl-aniline
    • AC1L7PQW
    • CTK1A7696
    • NSC365441
    • N,2-Dimethyl-4-[(piperidin-1-yl)methyl]aniline
    • 29608-20-6
    • NSC-365441
    • DTXSID20320853
    • Inchi: 1S/C14H22N2/c1-12-10-13(6-7-14(12)15-2)11-16-8-4-3-5-9-16/h6-7,10,15H,3-5,8-9,11H2,1-2H3
    • InChI Key: TYSPDCXRJPJIFF-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC(=C(C)C=2)NC)CCCCC1

Computed Properties

  • Exact Mass: 218.17846
  • Monoisotopic Mass: 218.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 1.032
  • Boiling Point: 330.9°Cat760mmHg
  • Flash Point: 129.1°C
  • Refractive Index: 1.578
  • PSA: 15.27
  • LogP: 3.03350

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